Cas no 51794-18-4 (2-(piperidin-1-ylmethyl)pyridine dihydrochloride)
51794-18-4 structure
Product Name:2-(piperidin-1-ylmethyl)pyridine dihydrochloride
CAS No:51794-18-4
MF:C11H18Cl2N2
MW:249.180020809174
CID:1574320
PubChem ID:3016691
Update Time:2025-04-21
2-(piperidin-1-ylmethyl)pyridine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(piperidin-1-ylmethyl)pyridine dihydrochloride
- 2-(1-Piperidinylmethyl)pyridine dihydrochloride
- 2-(beta-Piperidinomethyl)pyridine dihydrochloride
- Pyridine, 2-(1-piperidinylmethyl)-, dihydrochloride
- 51794-18-4
- 2-(piperidin-1-ylmethyl)pyridine;dihydrochloride
- CS-W018358
- DTXSID40199720
- BCA79418
- D77833
- 2-[(piperidin-1-yl)methyl]pyridine dihydrochloride
-
- Inchi: 1S/C11H16N2.2ClH/c1-4-8-13(9-5-1)10-11-6-2-3-7-12-11;;/h2-3,6-7H,1,4-5,8-10H2;2*1H
- InChI Key: ZRDFMTHQQRVJIP-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CC2C=CC=CN=2)CCCCC1
Computed Properties
- Exact Mass: 248.08494
- Monoisotopic Mass: 248.0847040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 16.1Ų
Experimental Properties
- PSA: 16.13
2-(piperidin-1-ylmethyl)pyridine dihydrochloride Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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